3-bromopropane-1-sulfonyl fluoride
Description
3-bromopropane-1-sulfonyl fluoride, also known as 1,3-bis (sulfonyl)propane perfluoride, is an organosulfur compound with the molecular formula C3H6BrFO2S. It is a colorless liquid that is soluble in most organic solvents .
Synthesis Analysis
The synthesis of 3-bromopropane-1-sulfonyl fluoride can be achieved through various methods, including direct fluorination, reaction between sulfonic acid chloride and fluoride, and reaction between sulfonic acid fluoride and alkyl halide. A facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids has also been reported .Molecular Structure Analysis
The molecular structure of 3-bromopropane-1-sulfonyl fluoride is represented by the formula C3H6BrFO2S . It has a molecular weight of 205.05 .Chemical Reactions Analysis
Sulfonyl fluorides, including 3-bromopropane-1-sulfonyl fluoride, have been identified and utilized in the realms of biology, pharmaceuticals, and functional molecules for their unique stability-reactivity balance . They are privileged motifs in the selective covalent interaction with context-specific amino acids or proteins for diverse applications .Physical And Chemical Properties Analysis
3-bromopropane-1-sulfonyl fluoride has a boiling point of 130-132°C and a melting point of -51°C. It is a colorless liquid with a density of 1.8 g/mL. This compound is highly reactive due to the presence of the sulfonic acid fluoride moiety, which makes it extremely useful as a reagent in organic synthesis.Mechanism of Action
Future Directions
In terms of future directions, the potential applications of 3-bromopropane-1-sulfonyl fluoride are vast. Research should continue to explore the compound’s potential in developing new therapies and drugs, understanding its mechanism of action, and developing safer and more efficient methods for handling and synthesizing this compound. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromopropane-1-sulfonyl fluoride involves the reaction of 3-bromopropanesulfonyl chloride with hydrogen fluoride gas.", "Starting Materials": [ "3-bromopropanesulfonyl chloride", "Hydrogen fluoride gas" ], "Reaction": [ "Add 3-bromopropanesulfonyl chloride to a reaction flask", "Pass hydrogen fluoride gas through the reaction flask", "Heat the reaction mixture to 60-70°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Extract the product with diethyl ether", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Filter the solution and evaporate the solvent under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
2137806-09-6 |
Product Name |
3-bromopropane-1-sulfonyl fluoride |
Molecular Formula |
C3H6BrFO2S |
Molecular Weight |
205 |
Purity |
95 |
Origin of Product |
United States |
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